Cas no 62717-97-9 (2H-Thiopyran, tetrahydro-2,2,4-trimethyl-)

• Product Name: 2H-Thiopyran, tetrahydro-2,2,4-trimethyl-
• CAS No: 62717-97-9
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 434254
• PubChem ID: 21720163
• Update Time: 2025-04-19

2H-Thiopyran, tetrahydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, tetrahydro-2,2,4-trimethyl-
• 2,2,4-trimethylthiane
• 62717-97-9
• DTXSID80617332

• Inchi： 1S/C8H16S/c1-7-4-5-9-8(2,3)6-7/h7H,4-6H2,1-3H3
• InChI Key： LQQVJZCBIAVRPQ-UHFFFAOYSA-N
• SMILES： S1CCC(C)CC1(C)C

Computed Properties

• Exact Mass: 144.09738
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes